Cas no 1241682-15-4 (2-(1R)-1-aminoethylbenzene-1,3,5-triol)

• Product Name: 2-(1R)-1-aminoethylbenzene-1,3,5-triol
• CAS No: 1241682-15-4
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 6005770
• PubChem ID: 95421305
• Update Time: 2024-01-16

2-(1R)-1-aminoethylbenzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-1-aminoethylbenzene-1,3,5-triol
• 2-[(1r)-1-aminoethyl]benzene-1,3,5-triol
• 1241682-15-4
• EN300-1828411

• Inchi： 1S/C8H11NO3/c1-4(9)8-6(11)2-5(10)3-7(8)12/h2-4,10-12H,9H2,1H3/t4-/m1/s1
• InChI Key： WQAQHGZENQYBDP-SCSAIBSYSA-N
• SMILES： OC1C=C(C=C(C=1[C@@H](C)N)O)O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Phloroglucinols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Phloroglucinols and derivatives